Saccharin

• Description: Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992); Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992); Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide.; Saccharin has been investigated for the treatment of Hypertension and Hyperglycemia.; Flavoring agent and non-nutritive sweetener.; See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ...
• CAS No.: 81-07-2
• Product Name: Saccharin
• Molecular Formula: C7H5NO3S
• Molecular Weight: 183.19 g/mol
• IUPAC Name: 1,1-dioxo-1,2-benzothiazol-3-one
• Standard InChI: InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)
• Standard InChIKey: CVHZOJJKTDOEJC-UHFFFAOYSA-N
• Impurities: o- & p-Toluenesulfonamide; 1,2-benzisothiazol-1,1-dioxide; 1,2-benzisothiazoline-1,1-dioxide; 3-aminobenzisothazol-1,1-dioxide; 5- & 6-chlorosaccharin; ammonium saccharin; methyl saccharin; diphenyl sulfone; ditolylsulphone isomers; o- & p-sulfamoylbenzoic acid; o-chlorobenzoic acid; o-sulfobenzoic acid (& ammonium salt); n-tetracosane; bis(4-carboxyphenyl)sulfone; toluene-2,4-disulfonamide; saccharin-o-toluenesulfonamide; saccharin-6-sulfonamide; N-methyl-o-toluene-sulfonamide; methyl-o-chlorobenzoate; 4,4'-dibenzoylsulfone; 2- or 3-carboxy thiaxanthone-5-dioxide; o-sulfobenzamide; methyl-o-sulfamoylbenzoate; methyl-N-methylsulfamoylbenzoate; saccharin-o-toluenesulfoxylimide; & other /Reported impurities in saccharin & sodium saccharin/
• SMILES: C1=CC=C2C(=C1)C(=O)NS2(=O)=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NS2(=O)=O
• Boiling Point: Sublimes (NTP, 1992); Sublimes
• Colorform: Monoclinic crystals; Needles from acetone; prisms from alcohol; leaflets from water; White, crystalline powder; White crystals
• Density: 0.828 (NTP, 1992) - Less dense than water; will float; 0.828 g/cu cm at 25 °C
• Melting Point: 444 °F (decomposes) (NTP, 1992); greater than 572 °F (Decomposes) (NTP, 1992); 228 °C decomposes; 224 °C
• Physical Description: Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992); Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992); Dry Powder; Liquid; White solid; [CAMEO]; White odorless solid; Effloresces in dry air; [CAMEO] White odorless crystals; [Mallinckrodt Baker MSDS]; Solid
• Solubility: greater than or equal to 100 mg/mL at 75 °F (NTP, 1992); greater than or equal to 100 mg/mL at 68 °F (NTP, 1992); 1 G SOL IN 2.6 ML WATER, 4.7 ML ALC /CALCIUM SALT/.; FREELY SOL IN WATER. /AMMONIUM SALT/; Slightly soluble in benzene, ethyl ether, chloroform; soluble in acetone, ethanol; Slightly soluble in deuterated dimethylsulfoxide; 1 g dissolves 31 mL alcohol, 12 mL acetone, and in about 50 mL glycerol; freely soluble in solution of alkali carbonates; slightly soluble in chloroform, ether; Soluble in amyl acetate, ethyl acetate; For more Solubility (Complete) data for SACCHARIN (7 total), please visit the HSDB record page.; 4 mg/mL at 25 °C
• Synonyms: 1,2-Benzisothiazol-3(2H)-one 1,1-Dioxide; 1,2-Dihydro-2-ketobenzisosulfonazole; Benzoic Sulfimide; o-Benzosulfimide; Benzosulfimide; Garantose; Glucid; Gluside; NSC 5349; Saccharimide; o-Sulfobenzimide
• Vapor Pressure: 0.00000064 [mmHg]
• Reference: Dulcaryl (saccharin) effervescent tablets (User Guide)
• PubChem Compound: 5143
• Last Modified: Aug 15 2023